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Compound of Interest

Compound Name: CGS 21680 sodium

Cat. No.: B1260650

Audience: Researchers, scientists, and drug development professionals.

Introduction

CGS 21680 is a potent and selective agonist for the adenosine A2A receptor, with a Ki value of
27 nM.[1] It is a valuable tool for studying the physiological and pathological roles of the A2A
receptor. This document provides detailed protocols for the preparation of CGS 21680 sodium
salt stock solutions for in vitro and in vivo experiments.

Quantitative Data Summary

The following table summarizes the key properties of CGS 21680 hydrochloride, which are
expected to be similar for the sodium salt.

Property Value Source

~536.0 g/mol (as hydrochloride

Molecular Weight [2]
salt)

Solubility (DMSO) > 53.6 mg/mL (= 100 mM)

Storage of Powder -20°C for up to 4 years [3114]

] -80°C for up to 2 years; -20°C
Stock Solution Storage [5]
for up to 1 year
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Experimental Protocols

e CGS 21680 sodium salt powder

o Dimethyl sulfoxide (DMSO), anhydrous

» Sterile, nuclease-free microcentrifuge tubes
o Calibrated pipettes and sterile tips

o Vortex mixer

o Optional: Water bath or sonicator

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Handle CGS 21680 powder in a chemical fume hood to avoid inhalation.
e Consult the Safety Data Sheet (SDS) for CGS 21680 before use.

This protocol describes the preparation of 1 mL of a 10 mM stock solution of CGS 21680.
Adjust volumes as needed for different concentrations or volumes.

o Calculate the required mass:

o The molecular weight of CGS 21680 sodium salt may vary slightly from the hydrochloride
salt. Use the exact molecular weight provided on the product's certificate of analysis for
precise calculations. Assuming a molecular weight of ~536.0 g/mol :

o Mass (mg) =10 mmol/L* 1 mL* (1 L/1000 mL) *536.0 g/mol * (1000 mg /1 g) =5.36 mg
e Weigh the CGS 21680 powder:

o Carefully weigh out 5.36 mg of CGS 21680 sodium salt powder and place it into a sterile
microcentrifuge tube.

e Dissolve the powder:
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o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CGS 21680
powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear solution should be obtained.

o If dissolution is difficult, gentle warming in a water bath (37°C) or brief sonication can be
used to aid dissolution.[5]

 Aliquot and store:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20 pL or 50 pL) in sterile microcentrifuge
tubes.[3]

o Label each aliquot clearly with the compound name, concentration, date, and your initials.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[5]

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell
culture medium to the final desired concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Example Dilution: To prepare a 100 uM working solution from a 10 mM stock, you would
perform a 1:100 dilution. For 1 mL of working solution, add 10 pL of the 10 mM stock solution
to 990 L of cell culture medium.

Visualizations
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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